Cas no 194594-60-0 ({4-2-(dimethylamino)ethoxyphenyl}boronic acid)

• Product Name: {4-2-(dimethylamino)ethoxyphenyl}boronic acid
• CAS No: 194594-60-0
• MF: C₁₀H₁₆BNO₃
• MW: 209.049942970276
• MDL: MFCD11183179
• CID: 1387227
• PubChem ID: 11367792
• Update Time: 2025-05-26

{4-2-(dimethylamino)ethoxyphenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-[2-(dimethylamino)ethoxy]phenyl]-
• [4-[2-(dimethylamino)ethoxy]phenyl]boronic acid
• Boronic acid, B-[4-[2-(dimethylamino)ethoxy]phenyl]-
• (4-(2-(dimethylamino)ethoxy)phenyl)boronic acid
• Boronic acid,[4-[2-(dimethylamino)ethoxy]phenyl]
• F2158-1258
• {4-2-(dimethylamino)ethoxyphenyl}boronic acid
• 4-[2-(DIMETHYLAMINO)ETHOXY]PHENYLBORONIC ACID
• DB-194327
• MFCD11183179
• 4-(2-Dimethylamino-ethoxy)-phenylboronic acid
• EN300-102521
• SB77860
• A934686
• CGPPEWICJQUIGF-UHFFFAOYSA-N
• 4-(2-(dimethylamino)ethoxy)phenylboronic acid
• SCHEMBL1020230
• SY265497
• DTXSID40463716
• CS-0255238
• 194594-60-0
• 4-dimethylaminoethoxylphenyl boronic acid
• {4-[2-(dimethylamino)ethoxy]phenyl}boronic acid
• 4-dimethylaminoethoxyphenyl boronic acid
• (4-[2-(Dimethylamino)ethoxy]phenyl)boranediol

• MDL： MFCD11183179
• Inchi： 1S/C10H16BNO3/c1-12(2)7-8-15-10-5-3-9(4-6-10)11(13)14/h3-6,13-14H,7-8H2,1-2H3
• InChI Key： CGPPEWICJQUIGF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 209.12200
• Monoisotopic Mass: 209.1223235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.93000
• LogP: -0.69320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on {4-2-(dimethylamino)ethoxyphenyl}boronic acid

Introduction to {4-2-(dimethylamino)ethoxyphenyl}boronic Acid (CAS No. 194594-60-0)

{4-2-(dimethylamino)ethoxyphenyl}boronic acid} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 194594-60-0, features a unique structural framework that includes a boronic acid functional group attached to a phenyl ring substituted with an ethoxy group and a dimethylamino moiety. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and advanced materials.

The boronic acid moiety in {4-2-(dimethylamino)ethoxyphenyl}boronic acid is particularly noteworthy due to its reactivity and utility in various chemical transformations. Boronic acids are well-known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules. This reaction involves the coupling of boronic acids with aryl or vinyl halides, facilitated by palladium catalysts, to form new carbon-carbon bonds. The {4-2-(dimethylamino)ethoxyphenyl}boronic acid derivative, therefore, serves as a valuable building block for constructing more intricate molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in drug development. These compounds have been explored for their potential applications in targeted therapy and precision medicine. For instance, boron-containing compounds are known to exhibit significant bioactivity, making them suitable candidates for anticancer and anti-inflammatory drugs. The dimethylamino group in {4-2-(dimethylamino)ethoxyphenyl}boronic acid may contribute to the compound's pharmacological properties by influencing its solubility, stability, and interaction with biological targets.

The ethoxy group in the molecular structure of {4-2-(dimethylamino)ethoxyphenyl}boronic acid also plays a crucial role in determining its chemical behavior. Ethoxy groups are often used to enhance the lipophilicity of molecules, which can be beneficial for drug delivery systems. Additionally, they can influence the electronic properties of the molecule, affecting its reactivity and interaction with other chemical entities. This dual functionality makes {4-2-(dimethylamino)ethoxyphenyl}boronic acid a promising candidate for further exploration in drug design and material science.

In the realm of materials science, {4-2-(dimethylamino)ethoxyphenyl}boronic acid has been investigated for its potential applications in organic electronics and optoelectronic devices. Boron-containing compounds are known to exhibit favorable electronic properties, making them suitable for use in semiconductors and light-emitting diodes (LEDs). The unique structural features of this compound may enable the development of novel materials with enhanced performance characteristics.

The synthesis of {4-2-(dimethylamino)ethoxyphenyl}boronic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Modern synthetic methodologies often employ palladium-catalyzed reactions to construct the desired molecular framework efficiently. Advances in catalytic systems have made it possible to perform these reactions under milder conditions, reducing energy consumption and environmental impact.

Recent research has also focused on the development of green chemistry approaches for synthesizing boronic acids. These methods aim to minimize waste generation and utilize sustainable raw materials. For example, biocatalytic routes have been explored as an alternative to traditional synthetic methods, offering a more environmentally friendly approach to producing {4-2-(dimethylamino)ethoxyphenyl}boronic acid.

The applications of {4-2-(dimethylamino)ethoxyphenyl}boronic acid extend beyond pharmaceuticals and materials science. It has been investigated as a potential intermediate in agrochemicals, where its structural features may contribute to the development of novel pesticides and herbicides. Additionally, its reactivity makes it a valuable tool in research laboratories for developing new synthetic strategies and exploring novel chemical reactions.

In conclusion, {4-2-(dimethylamino)ethoxyphenyl}boronic acid (CAS No. 194594-60-0) is a multifunctional compound with significant potential in various scientific fields. Its unique structural features and reactivity make it a valuable intermediate in pharmaceutical synthesis, materials science, and agrochemical development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.